Cas no 2138170-42-8 (1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine)

1-(1,4-Dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring both pyrazole and triazole functional groups. Its unique structure, combining a 1,4-dimethylpyrazole core with a 1,2,4-triazol-3-amine moiety, makes it a versatile intermediate in medicinal and agrochemical synthesis. The compound exhibits potential as a building block for biologically active molecules due to its nitrogen-rich framework, which can enhance binding affinity in target interactions. Its stability under standard conditions and compatibility with further functionalization offer advantages in the development of novel pharmaceuticals or crop protection agents. The presence of multiple reactive sites allows for selective modifications, enabling tailored applications in drug discovery and chemical research.
1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine structure
2138170-42-8 structure
Product Name:1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine
CAS No:2138170-42-8
MF:C8H12N6
MW:192.221079826355
CID:6350449
PubChem ID:165749135
Update Time:2025-06-03

1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine
    • 1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine
    • 2138170-42-8
    • EN300-1113256
    • Inchi: 1S/C8H12N6/c1-6-3-13(2)11-7(6)4-14-5-10-8(9)12-14/h3,5H,4H2,1-2H3,(H2,9,12)
    • InChI Key: VKLXLPSUTLYTEE-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C)C(CN2C=NC(N)=N2)=N1

Computed Properties

  • Exact Mass: 192.11234441g/mol
  • Monoisotopic Mass: 192.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 74.6Ų

1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

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Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)methyl-1H-1,2,4-triazol-3-amine

Compound CAS No. 2138170-42-8: 1-(1,4-Dimethyl-1H-Pyrazol-3-Yl)Methyl-1H-1,2,4-Triazol-3-Am

Compound CAS No. 2138170-42-8, also known as 1-(1,4-Dimethyl-1H-Pyrazol-3-Yl)Methyl-1H-1,2,4-Triazol-3-Amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the functional groups of a pyrazole ring and a triazole ring, both of which are well-known for their versatility in chemical synthesis and reactivity.

The molecular structure of CAS No. 2138170 is composed of a pyrazole ring substituted with two methyl groups at positions 1 and 4, and a triazole ring attached via a methylene group at position 3 of the pyrazole ring. This arrangement creates a molecule with multiple reactive sites, making it an ideal candidate for further functionalization in organic synthesis. The compound's structure also contributes to its stability and reactivity under various chemical conditions.

Recent studies have highlighted the potential of CAS No. 2138 in the development of advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand for metal ions has been extensively explored in academic research, particularly in the context of creating porous materials with applications in gas storage and catalysis.

In addition to its role in materials science, CAS No. 2 has shown promise in pharmaceutical chemistry. The compound's structural features make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic applications. Researchers have investigated its ability to modulate enzyme activity and interact with biological targets, paving the way for future drug discovery efforts.

The synthesis of CAS No. 2 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by subsequent functionalization to introduce the triazole moiety. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, CAS No. 2 has been studied for its biodegradability and eco-toxicological profile. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in industrial applications.

Looking ahead, CAS No. 2 is expected to play a pivotal role in advancing research across multiple disciplines due to its unique chemical properties and structural flexibility. Its ability to serve as both a building block and a functional material makes it an invaluable tool for chemists and materials scientists alike.

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